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Compound of Interest

Compound Name: Capmatinib

Cat. No.: B1663548 Get Quote

Introduction

Capmatinib is a potent and selective, ATP-competitive inhibitor of the c-MET receptor tyrosine

kinase.[1][2][3] The c-MET pathway plays a crucial role in cell proliferation, survival, motility,

and invasion.[4] Aberrant activation of this pathway, often through mutations (like MET exon 14

skipping), amplification, or overexpression, is a known driver in various cancers, including non-

small cell lung cancer (NSCLC).[5][6] Capmatinib blocks the phosphorylation of the c-MET

receptor, thereby inhibiting downstream signaling cascades such as the PI3K/AKT, RAS/MAPK,

and STAT pathways.[5][6][7] Due to its targeted mechanism, Capmatinib is a valuable tool for

in vitro and in vivo cancer research. Proper preparation and storage of Capmatinib stock

solutions are critical for ensuring experimental reproducibility and accuracy. This document

provides a detailed protocol for preparing a Capmatinib stock solution using Dimethyl

Sulfoxide (DMSO).

Physicochemical Properties of Capmatinib
A summary of the key physicochemical properties of Capmatinib is presented below. This data

is essential for accurate stock solution preparation.
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Property Value Source

Molecular Formula C₂₃H₁₇FN₆O [2][5]

Molecular Weight 412.42 g/mol [1][2][8]

CAS Number 1029712-80-8 [2]

Appearance Light yellow to yellow solid [2]

Solubility in DMSO
5 - 14 mg/mL (approx. 12 - 34

mM)
[1][2]

Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution of Capmatinib in DMSO.

1. Materials and Equipment

Capmatinib powder (purity >98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber-colored microcentrifuge tubes or vials

Sterile, calibrated micropipettes and tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions
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Capmatinib is a potent compound. Handle with care in a designated area, such as a

chemical fume hood.

Avoid inhalation of powder and direct contact with skin and eyes.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Always wear appropriate gloves and handle with caution.

Consult the Safety Data Sheet (SDS) for Capmatinib before use.

3. Step-by-Step Protocol for 10 mM Stock Solution

Step 1: Calculation

To prepare a 10 mM stock solution, calculate the required mass of Capmatinib using its

molecular weight (412.42 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

Parameter Value

Desired Concentration 10 mM

Desired Volume 1 mL

Molecular Weight 412.42 g/mol

Calculated Mass 4.1242 mg

Step 2: Weighing Capmatinib

Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out 4.12 mg of Capmatinib powder directly into the tube.

Step 3: Dissolution
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Using a calibrated micropipette, add 1 mL of fresh, anhydrous DMSO to the tube containing

the Capmatinib powder.

Cap the tube securely and vortex thoroughly for 2-3 minutes until the powder is fully

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

Troubleshooting: If the compound does not dissolve completely, sonication for 5-10 minutes

or gentle warming in a water bath (up to 60°C) can aid dissolution.[2][9] Always use fresh,

moisture-free DMSO, as absorbed moisture can reduce solubility.[1]

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile amber or light-protecting

tubes.[8]

Store the aliquots under the appropriate conditions as summarized in the table below.

Storage Type Temperature Duration

Powder -20°C Up to 3 years[2][8]

Stock Solution in DMSO -80°C Up to 2 years[2][9]

Stock Solution in DMSO -20°C Up to 1 year[2][9]

Protocol: Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be diluted to a final

working concentration in cell culture medium.

1. Calculation for Dilution

Use the M1V1 = M2V2 formula for dilution calculations.

M1: Concentration of stock solution (e.g., 10 mM)
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V1: Volume of stock solution to add

M2: Desired final concentration (e.g., 10 µM)

V2: Final volume of culture medium

Example: Preparing 1 mL of 10 µM working solution:

Convert concentrations to the same units: 10 mM = 10,000 µM.

(10,000 µM) x V1 = (10 µM) x (1000 µL)

V1 = (10 µM x 1000 µL) / 10,000 µM

V1 = 1 µL

2. Procedure

Add 1 µL of the 10 mM Capmatinib stock solution to 999 µL of pre-warmed cell culture

medium.

Mix immediately and thoroughly by gentle pipetting or swirling to prevent precipitation.

Important: The final concentration of DMSO in the culture medium should typically be kept

below 0.5% (and ideally below 0.1%) to avoid solvent-induced cellular toxicity. Always run a

vehicle control (medium with the same final concentration of DMSO) in your experiments.

Visualization of Capmatinib's Mechanism of Action
Capmatinib functions by inhibiting the c-MET receptor, thereby blocking the activation of

multiple downstream oncogenic signaling pathways.
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Caption: Mechanism of Capmatinib action on the c-MET signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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